Cas no 1261900-12-2 (6-Amino-3-(4-formylphenyl)picolinic acid)
1261900-12-2 structure
Product Name:6-Amino-3-(4-formylphenyl)picolinic acid
CAS No:1261900-12-2
MF:C13H10N2O3
MW:242.2301030159
MDL:MFCD18323340
CID:5158326
Update Time:2023-08-24
6-Amino-3-(4-formylphenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Amino-3-(4-formylphenyl)picolinic acid
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- MDL: MFCD18323340
- Inchi: 1S/C13H10N2O3/c14-11-6-5-10(12(15-11)13(17)18)9-3-1-8(7-16)2-4-9/h1-7H,(H2,14,15)(H,17,18)
- InChI Key: QKEQJZIFJWZSIM-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC=C(N)N=1)C1C=CC(C=O)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 313
- XLogP3: 1.5
- Topological Polar Surface Area: 93.3
6-Amino-3-(4-formylphenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330644-5 g |
6-Amino-3-(4-formylphenyl)picolinic acid, 95%; . |
1261900-12-2 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB330644-5g |
6-Amino-3-(4-formylphenyl)picolinic acid, 95%; . |
1261900-12-2 | 95% | 5g |
€1159.00 | 2025-02-19 |
6-Amino-3-(4-formylphenyl)picolinic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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